Cas no 386297-97-8 (Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-
• CAS No: 386297-97-8
• MF: C₂₁H₂₆N₄O₂
• MW: 366.456744670868
• MDL: MFCD31803692
• CID: 4498588
• PubChem ID: 11595759
• Update Time: 2025-10-28

Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-
• N,N-diethyl-2-(2-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl)acetamide
• Pyrazolopyrimidine acetamide analog 1
• 2-[2-(4''-Methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl]-N,N-diethylacetamide
• SY350805
• CHEMBL480041
• N,N-Diethyl-2-(2-(4-methoxyphenyl)-5,7-dimethylpyrazolo(1,5-a)pyrimidin-3-yl)acetamide
• n,n-diethyl-2-[2-(4-methoxyphenyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidin-3-yl]-acetamide
• N,N-Diethyl-2-[2-(4-methoxy-phenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl]-acetamide
• WS-01442
• ILZWUAWCTNWSFZ-UHFFFAOYSA-N
• DTXSID001126663
• SCHEMBL2383880
• Q5205912
• Pyrazolo(1,5-a)pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-
• D85383
• DPA-713
• J2.310.830E
• N,N-diethyl-2-[2-(4-methoxyphenyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-yl]acetamide
• DPA 713
• BDBM50327238
• PQF723MLIV
• UNII-PQF723MLIV
• 386297-97-8

• MDL： MFCD31803692
• Inchi： 1S/C21H26N4O2/c1-6-24(7-2)19(26)13-18-20(16-8-10-17(27-5)11-9-16)23-25-15(4)12-14(3)22-21(18)25/h8-12H,6-7,13H2,1-5H3
• InChI Key： ILZWUAWCTNWSFZ-UHFFFAOYSA-N
• SMILES： O=C(CC1C(C2C=CC(=CC=2)OC)=NN2C(C)=CC(C)=NC2=1)N(CC)CC

Computed Properties

• Exact Mass: 366.20557608g/mol
• Monoisotopic Mass: 366.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-

Comprehensive Guide to Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl- (CAS No. 386297-97-8)

Pyrazolo[1,5-a]pyrimidine-3-acetamide, N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl- (CAS No. 386297-97-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

The structural uniqueness of Pyrazolo[1,5-a]pyrimidine-3-acetamide derivatives lies in their fused heterocyclic core, which provides excellent opportunities for molecular interactions with biological targets. The presence of the 4-methoxyphenyl and diethyl groups in this particular derivative enhances its lipophilicity, potentially improving membrane permeability - a crucial factor in drug design. Current trends in pharmaceutical research emphasize the importance of such modified heterocyclic compounds in addressing challenges like drug resistance and targeted therapy.

In recent years, there has been growing interest in small molecule drug discovery, particularly for neurological disorders and metabolic diseases. The pyrazolo[1,5-a]pyrimidine scaffold has shown promise in these areas, with several derivatives being investigated as potential kinase inhibitors or allosteric modulators. This specific compound (CAS 386297-97-8) may offer unique advantages due to its substitution pattern, which could influence both potency and selectivity against biological targets.

The synthesis of N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-acetamide typically involves multi-step organic transformations, starting from readily available precursors. Modern synthetic approaches often employ green chemistry principles to improve efficiency and reduce environmental impact - a key concern in contemporary pharmaceutical manufacturing. Researchers are particularly interested in developing more sustainable routes to such valuable intermediates.

From a physicochemical perspective, this compound demonstrates properties that make it suitable for pharmaceutical applications. The methoxy group contributes to electronic effects that may influence binding interactions, while the dimethyl substitution on the pyrimidine ring could enhance metabolic stability. These characteristics align well with current drug design paradigms that emphasize balanced physicochemical properties for optimal pharmacokinetics.

Analytical characterization of Pyrazolo[1,5-a]pyrimidine-3-acetamide derivatives typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The precise determination of structure-activity relationships (SAR) for compounds like CAS 386297-97-8 is crucial for understanding their biological potential. Recent advances in computational chemistry and AI-assisted drug design have significantly accelerated the evaluation of such molecules.

The potential therapeutic applications of this compound are being explored in various research programs. While specific indications remain under investigation, the pyrazolo[1,5-a]pyrimidine core has shown activity in modulating several biological pathways relevant to inflammation, oncology, and central nervous system disorders. Researchers are particularly interested in how the 4-methoxyphenyl substitution might influence target selectivity compared to other derivatives in this class.

From a market perspective, there is growing demand for novel heterocyclic compounds in pharmaceutical R&D. The unique structure of N,N-diethyl-2-(4-methoxyphenyl)-5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-3-acetamide positions it as a valuable building block for medicinal chemistry. Several contract research organizations and specialty chemical suppliers have included similar compounds in their catalogs to support drug discovery efforts worldwide.

Quality control and regulatory considerations are paramount when working with such specialized compounds. Proper handling, storage, and documentation are essential, particularly for research purposes. While not classified as hazardous, standard laboratory safety protocols should always be followed when handling pyrazolo[1,5-a]pyrimidine derivatives or any other research chemicals.

Future research directions for compounds like CAS 386297-97-8 may include further exploration of their biological activities, development of improved synthetic methodologies, and investigation of formulation strategies. The integration of modern technologies such as high-throughput screening and structure-based drug design will likely play a significant role in unlocking the full potential of this interesting molecular scaffold.

For researchers interested in pyrazolo[1,5-a]pyrimidine chemistry, this compound represents an excellent example of how strategic molecular modifications can lead to potentially valuable pharmacological tools. Its unique combination of structural features makes it a compelling subject for both basic research and applied pharmaceutical development projects.